Cas no 1797869-50-1 (7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(2-methoxypyridin-3-yl)methanone)

• Product Name: 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(2-methoxypyridin-3-yl)methanone
• CAS No: 1797869-50-1
• MF: C₁₄H₁₄N₄O₂
• MW: 270.28656244278
• CID: 5373440
• Update Time: 2025-05-20

7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(2-methoxypyridin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(2-methoxypyridin-3-yl)methanone

• Inchi： 1S/C14H14N4O2/c1-20-13-11(3-2-5-16-13)14(19)18-6-4-12-10(8-18)7-15-9-17-12/h2-3,5,7,9H,4,6,8H2,1H3
• InChI Key： DXGUISWOYLYSEP-UHFFFAOYSA-N
• SMILES： C(N1CC2C=NC=NC=2CC1)(C1=CC=CN=C1OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(2-methoxypyridin-3-yl)methanone

7,8-Dihydro-5H-Pyrido[4,3-d]Pyrimidin-6-yl-(2-Methoxypyridin-3-yl)Methanone: A Comprehensive Overview

The compound with CAS No. 1797869-50-1, known as 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(2-methoxypyridin-3-yl)methanone, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrido[4,3-d]pyrimidine derivatives, which are known for their potential in drug discovery and development. The structure of this molecule is characterized by a pyrido[4,3-d]pyrimidine ring system fused with a methanone group attached to a 2-methoxypyridine moiety. This unique combination of structural features makes it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of pyrido[4,3-d]pyrimidine derivatives as inhibitors of key enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinase enzymes, which are critical targets in oncology. The methanone group in the molecule plays a crucial role in enhancing its binding affinity to these targets, making it a valuable lead compound for further optimization.

The synthesis of 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(2-methoxypyridin-3-yl)methanone involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. The key steps include the formation of the pyrido[4,3-d]pyrimidine core through cyclization reactions and the subsequent attachment of the methanone and 2-methoxypyridine groups via nucleophilic substitution or coupling reactions. These synthetic strategies have been optimized to ensure high yields and purity, making the compound suitable for biological testing.

In terms of biological activity, this compound has shown remarkable selectivity towards specific molecular targets. For example, studies conducted at the University of California have revealed its ability to modulate signaling pathways involved in cell proliferation and apoptosis. The 2-methoxypyridine moiety contributes to the molecule's solubility and bioavailability, which are essential properties for drug candidates. Furthermore, computational modeling studies have provided insights into its interaction with target proteins at the molecular level, paving the way for rational drug design.

One of the most exciting developments involving this compound is its potential application in targeted therapies for cancer. Preclinical studies have demonstrated that it can effectively inhibit tumor growth in animal models without causing significant toxicity to healthy cells. This suggests that 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(2-methoxypyridin-3-yl)methanone could serve as a foundation for developing next-generation anticancer agents with improved efficacy and reduced side effects.

From an industrial perspective, the synthesis and characterization of this compound represent significant advancements in chemical engineering. Its production involves state-of-the-art techniques such as high-throughput screening and automated synthesis platforms. These methods not only enhance efficiency but also ensure consistency in product quality. Moreover, the use of green chemistry principles in its synthesis aligns with global efforts to promote sustainable practices in pharmaceutical manufacturing.

In conclusion, 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(2-methoxypyridin-3-yl)methanone stands out as a cutting-edge molecule with immense potential in drug discovery and development. Its unique structure, combined with its promising biological activity and synthetic accessibility, positions it as a key player in advancing therapeutic interventions for various diseases. As research continues to uncover its full potential, this compound is expected to play a pivotal role in shaping the future of medicinal chemistry.